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Compound Name:
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chloropyrimidine

CAS No.: 932162-80-6

Cat. No.: B1288419

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of Pyrimidines in
Medicinal Chemistry
Pyrimidine scaffolds are a cornerstone in the architecture of a vast array of therapeutic agents,

owing to their versatile chemical reactivity and their presence in the fundamental building

blocks of life, DNA and RNA. Their ability to engage in a multitude of biological interactions has

cemented their importance in the field of drug discovery. This guide focuses on a specific and

highly valuable subclass: bromophenyl-chloropyrimidines. These molecules serve as critical

intermediates in the synthesis of complex pharmaceutical compounds, offering multiple

reaction sites for molecular elaboration.

While the specific isomer 4-(4-Bromophenyl)-2-chloropyrimidine is a compound of interest,

its close analogue, 5-(4-Bromophenyl)-4,6-dichloropyrimidine (CAS No: 146533-41-7), is
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extensively documented as a key intermediate in the synthesis of the dual endothelin receptor

antagonist, Macitentan.[1] Therefore, this guide will use 5-(4-bromophenyl)-4,6-

dichloropyrimidine as a primary exemplar to explore the synthesis, properties, and applications

of this class of compounds, while also discussing synthetic routes to related isomers.

Physicochemical Properties and Identification
A clear understanding of the physicochemical properties of these intermediates is crucial for

their effective use in synthesis and for ensuring safety and purity.

Property Value Source

Chemical Name
5-(4-Bromophenyl)-4,6-

dichloropyrimidine
TCI

CAS Number 146533-41-7 TCI

Molecular Formula C₁₀H₅BrCl₂N₂ TCI

Molecular Weight 303.98 g/mol TCI

Appearance
White to off-white crystalline

powder
TCI

Melting Point 101-102 °C [2]

Note: Properties are for 5-(4-Bromophenyl)-4,6-dichloropyrimidine.

Core Synthesis Strategies
The synthesis of bromophenyl-chloropyrimidines can be approached through several strategic

pathways. The selection of a particular route often depends on the availability of starting

materials, desired substitution patterns, and scalability.

Synthesis of 5-(4-Bromophenyl)-4,6-dichloropyrimidine
A well-established, multi-step synthesis starting from commercially available methyl 2-(4-

bromophenyl)acetate provides a reliable route to 5-(4-bromophenyl)-4,6-dichloropyrimidine.[2]

[3] This method has been optimized for yield and purity.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://patents.google.com/patent/US10556871B1/en
https://www.researchgate.net/publication/315563560_Synthesis_of_5-4-bromophenyl_-_4_6-_dichloropyrimidine
https://www.researchgate.net/publication/315563560_Synthesis_of_5-4-bromophenyl_-_4_6-_dichloropyrimidine
https://www.atlantis-press.com/article/25850050.pdf
https://www.atlantis-press.com/article/25850050.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Three-Step Synthesis of 5-(4-Bromophenyl)-4,6-dichloropyrimidine[2][3]

Step 1: Synthesis of Dimethyl 2-(4-bromophenyl)malonate

To a solution of sodium methoxide in methanol, slowly add methyl 2-(4-bromophenyl)acetate

and dimethyl carbonate.

Heat the mixture to reflux and maintain for several hours until the reaction is complete, as

monitored by Thin Layer Chromatography (TLC).

After cooling, neutralize the reaction mixture and extract the product with a suitable organic

solvent.

Purify the crude product by recrystallization to obtain dimethyl 2-(4-bromophenyl)malonate.

Step 2: Synthesis of 5-(4-Bromophenyl)pyrimidine-4,6-diol

React the dimethyl 2-(4-bromophenyl)malonate with formamidine hydrochloride in the

presence of a base, such as sodium methoxide, in a suitable solvent like methanol.

Heat the mixture to reflux for several hours.

Cool the reaction mixture and acidify to precipitate the product.

Filter the solid, wash with water, and dry to yield 5-(4-bromophenyl)pyrimidine-4,6-diol.

Step 3: Chlorination to 5-(4-Bromophenyl)-4,6-dichloropyrimidine

Slowly add 5-(4-bromophenyl)pyrimidine-4,6-diol to an excess of phosphorus oxychloride

(POCl₃).

Heat the mixture to reflux for 8 hours.[2]

Carefully distill off the excess POCl₃ under reduced pressure.

Pour the viscous residue into ice water and adjust the pH to 9-10 with potassium carbonate

to precipitate the product.[2]
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Filter the white solid, wash thoroughly with water, and dry under reduced pressure to obtain

5-(4-bromophenyl)-4,6-dichloropyrimidine.[2]

// Nodes Start [label="Methyl 2-(4-bromophenyl)acetate", fillcolor="#F1F3F4",

fontcolor="#202124"]; Intermediate1 [label="Dimethyl 2-(4-bromophenyl)malonate",

fillcolor="#F1F3F4", fontcolor="#202124"]; Intermediate2 [label="5-(4-Bromophenyl)pyrimidine-

4,6-diol", fillcolor="#F1F3F4", fontcolor="#202124"]; Product [label="5-(4-Bromophenyl)-4,6-

dichloropyrimidine", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Intermediate1 [label="Dimethyl carbonate,\nNaOCH₃"]; Intermediate1 ->

Intermediate2 [label="Formamidine HCl,\nNaOCH₃"]; Intermediate2 -> Product [label="POCl₃,

Reflux"]; }

Synthesis of 5-(4-Bromophenyl)-4,6-dichloropyrimidine.

Synthetic Approach to 4-Phenyl-2-chloropyrimidines
A versatile and efficient two-step synthesis for 4-phenyl-2-chloropyrimidines has been

described, which proceeds through the treatment of acetophenone cyanoimines under

Vilsmeier-Haack conditions.[2] This methodology offers a direct route to the 4-phenyl

substituted pyrimidine core.

Conceptual Protocol: Vilsmeier-Haack Synthesis of 4-(4-Bromophenyl)-2-chloropyrimidine

Step 1: Formation of the Acetophenone Cyanoimine

React 4-bromoacetophenone with a cyanide source, such as trimethylsilyl cyanide, in the

presence of a catalyst to form the corresponding cyanohydrin.

Protect the hydroxyl group, for example, as a silyl ether.

Treat the protected cyanohydrin with an amine source to form the cyanoimine.

Step 2: Vilsmeier-Haack Cyclization

Subject the acetophenone cyanoimine to Vilsmeier-Haack conditions, which typically involve

a mixture of phosphorus oxychloride (POCl₃) and a formamide derivative (e.g.,

dimethylformamide, DMF).
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This one-pot reaction facilitates the cyclization and chlorination to yield the target 4-(4-
bromophenyl)-2-chloropyrimidine.

Isolate and purify the product using standard techniques such as column chromatography or

recrystallization.

// Nodes Start [label="4-Bromoacetophenone", fillcolor="#F1F3F4", fontcolor="#202124"];

Intermediate [label="Acetophenone Cyanoimine", fillcolor="#F1F3F4", fontcolor="#202124"];

Product [label="4-(4-Bromophenyl)-2-chloropyrimidine", fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges Start -> Intermediate [label="Multi-step conversion"]; Intermediate -> Product

[label="Vilsmeier-Haack Reaction\n(POCl₃, DMF)"]; }

Vilsmeier-Haack synthesis of 4-phenyl-2-chloropyrimidines.

Key Applications in Drug Development
The strategic placement of chloro and bromo substituents on the pyrimidine and phenyl rings,

respectively, makes these compounds highly versatile intermediates for cross-coupling

reactions, most notably the Suzuki-Miyaura coupling.

Suzuki-Miyaura Cross-Coupling Reactions
The chlorine atoms on the pyrimidine ring can be selectively displaced or coupled, while the

bromine on the phenyl ring provides another handle for modification. 5-(4-bromophenyl)-4,6-

dichloropyrimidine has been successfully arylated with various aryl/heteroaryl boronic acids

using a Palladium(0) catalyst. Good yields were obtained using 5 mol% Pd(PPh₃)₄ with K₃PO₄

as the base in 1,4-dioxane.

This reactivity is fundamental to building the molecular complexity required for potent and

selective drug candidates. The ability to introduce diverse aryl and heteroaryl groups allows for

the fine-tuning of a compound's pharmacological profile, including its potency, selectivity, and

pharmacokinetic properties.

Role as a Precursor to Macitentan
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As previously mentioned, 5-(4-bromophenyl)-4,6-dichloropyrimidine is a crucial intermediate in

the synthesis of Macitentan, an orally active, potent dual endothelin receptor antagonist

approved for the treatment of pulmonary arterial hypertension.[1][4][5] The synthesis of

Macitentan involves the sequential substitution of the two chlorine atoms on the pyrimidine ring,

demonstrating the utility of this intermediate in constructing complex drug molecules.

Safety and Handling
As with all laboratory chemicals, proper safety precautions are essential when handling

bromophenyl-chloropyrimidines.

Hazard Classification: These compounds are typically classified as irritants, causing skin and

serious eye irritation. They may also cause respiratory irritation.

Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid breathing dust.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents. Keep the container tightly closed.

First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water for at

least 15 minutes and seek medical attention. If inhaled, move to fresh air. If swallowed, rinse

mouth with water and seek medical attention.

Always consult the Safety Data Sheet (SDS) for the specific compound before use.

Conclusion
Bromophenyl-chloropyrimidines are a class of highly valuable and versatile intermediates in the

field of medicinal chemistry. Their synthesis, particularly that of 5-(4-bromophenyl)-4,6-

dichloropyrimidine, is well-established, and their reactivity, especially in Suzuki-Miyaura cross-

coupling reactions, allows for the creation of diverse libraries of compounds for drug discovery

programs. The successful application of these intermediates in the synthesis of approved drugs

like Macitentan underscores their importance and continues to inspire the development of new

therapeutic agents based on the pyrimidine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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